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Compound of Interest

Compound Name: AV-412 free base

Cat. No.: B1245388

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of the dual EGFR/ErbB2 kinase inhibitor, AV-412 free base. Adherence to these
guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information

A summary of the key chemical properties of AV-412 free base is presented in Table 1. This
information is essential for accurate preparation of stock solutions.

Property Value Source
Molecular Formula C27H28CIFN6O [1]
Molecular Weight 507.00 g/mol [1]
Appearance Solid [1]
) -20°C for 3 years; 4°C for 2
Storage of Solid [1]
years

Solubility Data

The solubility of AV-412 free base in common laboratory solvents is summarized in Table 2. It
is characterized by good solubility in DMSO and poor solubility in aqueous solutions.
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Solvent Solubility Notes Source
Ultrasonic treatment
=50 mg/mL (= 98.62 may be required to
DMSO i ) [1]
mM) achieve this
concentration.
= 2.08 mg/mL Saturation unknown. [2]
Information not
Ethanol )
available
Inferred from the need
PBS (Phosphate- .
Poor for co-solvents for in [2]

Buffered Saline)

vivo formulations.

Experimental Protocols

Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of AV-412 free base in

DMSO.

Materials:

AV-412 free base (solid)

Microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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o Equilibration: Allow the vial of AV-412 free base to equilibrate to room temperature before
opening to prevent condensation of moisture.

» Weighing: Accurately weigh the desired amount of AV-412 free base. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 5.07 mg of the compound.

 Dissolution: Add the appropriate volume of DMSO to the vial containing the AV-412 free
base. For 5.07 mg, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,
sonicate the solution for a few minutes to aid dissolution.[1]

 Verification: Visually inspect the solution to ensure there are no undissolved particles. The
solution should be clear.

Table 3: Volumes of DMSO for Preparing AV-412 Stock Solutions[2]

Desired Concentration Mass of AV-412 Volume of DMSO
1mM 1mg 1.972 mL

5mM 1 mg 0.394 mL

10 mM 1mg 0.197 mL

1mM 5mg 9.862 mL

5 mM 5 mg 1.972 mL

10 mM 5 mg 0.986 mL

1mM 10 mg 19.724 mL

5 mM 10 mg 3.945 mL

10 mM 10 mg 1.972 mL

Preparation of Working Solutions

Due to the poor aqueous solubility of AV-412, direct dilution of the DMSO stock solution into
aqueous buffers may lead to precipitation. Therefore, a stepwise dilution is recommended.
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Procedure for Cell Culture Experiments:

o Prepare serial dilutions of the high-concentration DMSO stock solution in DMSO to achieve
intermediate concentrations.

¢ Add a small volume of the intermediate DMSO solution to the cell culture medium to reach
the final desired concentration.

e Ensure the final concentration of DMSO in the cell culture medium is kept low (typically <
0.5%) to avoid solvent-induced toxicity. A vehicle control (medium with the same final
concentration of DMSO) should always be included in experiments.

Protocol for In Vivo Formulation

For animal studies, a co-solvent system is necessary to maintain the solubility of AV-412. The
following protocol yields a clear solution with a solubility of at least 2.5 mg/mL.[1]

Materials:

AV-412 free base DMSO stock solution (e.g., 25 mg/mL)

PEG300

Tween-80

Saline (0.9% NacCl)

Procedure:

To prepare 1 mL of the final formulation, start with 100 pL of a 25 mg/mL AV-412 stock
solution in DMSO.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

Add 450 pL of saline to bring the final volume to 1 mL. Mix well.
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e The final composition of this formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and
45% saline.

Storage and Stability

Proper storage of AV-412 free base and its solutions is critical to maintain its activity.

Table 4: Storage Conditions and Stability

Storage .

Form Stability Source
Temperature

Solid -20°C 3 years [1]

4°C 2 years [1]

DMSO Stock Solution ~ -80°C 6 months to 2 years [1][2]

-20°C 1 month to 1 year [1112]

Aqueous Working Information not It is recommended to

Solutions available prepare fresh daily.

Recommendations:

» Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
DMSO stock solution into single-use volumes.

e Protection from Moisture: Store the solid compound and DMSO stock solutions in tightly
sealed containers, away from moisture, to prevent degradation.[2]

o Fresh Preparation: Due to the lack of stability data in aqueous solutions, it is best practice to
prepare working solutions fresh for each experiment.

Visualizations
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Workflow for AV-412 Free Base Stock Solution Preparation

Stock Solution Preparation

Start: AV-412 Free Base (Solid)

Weigh Compound

Dissolve in Anhydrous DMSO

Vortex / Sonicate

10 mM Stock Solution in DMSO

Aliquot into Single-Use Vials

:

Store at -80°C or -20°C

Working Solut&m Preparation

Thaw Aliquot

Prepare Serial Dilutions in DMSO

Dilute into Aqueous Buffer / Medium

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing AV-412 stock and working solutions.
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Simplified EGFR/ErbB2 Signaling and Inhibition by AV-412

Simplified EGFR/ErbB2 Signaling and Inhibition by AV-412
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Caption: AV-412 inhibits EGFR and ErbB2 signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for AV-412 Free Base
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245388#how-to-prepare-av-412-free-base-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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